1-[[[(1-Hydroxymethyl)cyclopentyl]amino]acetyl]-2,5-cis-pyrrolidinedicarbonitrile hydrochloride
1-[[[(1-Hydroxymethyl)cyclopentyl]amino]acetyl]-2,5-cis-pyrrolidinedicarbonitrile hydrochloride
Inhibitor of dipeptidyl peptidase IV (DPP-IV) (IC50 = 104 nM) that displays selectivity over enzymes with DPP-like activity (IC50 > 30 μM). Increases plasma GLP-1 levels and improves glucose tolerance in diabetic mice following oral glucose challenge.
Brand Name:
Vulcanchem
CAS No.:
866396-70-5
VCID:
VC0004573
InChI:
InChI=1S/C14H20N4O2.ClH/c15-7-11-3-4-12(8-16)18(11)13(20)9-17-14(10-19)5-1-2-6-14;/h11-12,17,19H,1-6,9-10H2;1H/t11-,12+;
SMILES:
C1CCC(C1)(CO)NCC(=O)N2C(CCC2C#N)C#N.Cl
Molecular Formula:
C14H21ClN4O2
Molecular Weight:
312.79 g/mol
1-[[[(1-Hydroxymethyl)cyclopentyl]amino]acetyl]-2,5-cis-pyrrolidinedicarbonitrile hydrochloride
CAS No.: 866396-70-5
Inhibitors
VCID: VC0004573
Molecular Formula: C14H21ClN4O2
Molecular Weight: 312.79 g/mol
![1-[[[(1-Hydroxymethyl)cyclopentyl]amino]acetyl]-2,5-cis-pyrrolidinedicarbonitrile hydrochloride - 866396-70-5](/images/no_structure.jpg)
| CAS No. | 866396-70-5 |
|---|---|
| Product Name | 1-[[[(1-Hydroxymethyl)cyclopentyl]amino]acetyl]-2,5-cis-pyrrolidinedicarbonitrile hydrochloride |
| Molecular Formula | C14H21ClN4O2 |
| Molecular Weight | 312.79 g/mol |
| IUPAC Name | (2R,5S)-1-[2-[[1-(hydroxymethyl)cyclopentyl]amino]acetyl]pyrrolidine-2,5-dicarbonitrile;hydrochloride |
| Standard InChI | InChI=1S/C14H20N4O2.ClH/c15-7-11-3-4-12(8-16)18(11)13(20)9-17-14(10-19)5-1-2-6-14;/h11-12,17,19H,1-6,9-10H2;1H/t11-,12+; |
| Standard InChIKey | RHCWAHDCHQTNBR-IWKKHLOMSA-N |
| Isomeric SMILES | C1CCC(C1)(CO)NCC(=O)N2[C@H](CC[C@H]2C#N)C#N.Cl |
| SMILES | C1CCC(C1)(CO)NCC(=O)N2C(CCC2C#N)C#N.Cl |
| Canonical SMILES | C1CCC(C1)(CO)NCC(=O)N2C(CCC2C#N)C#N.Cl |
| Description | Inhibitor of dipeptidyl peptidase IV (DPP-IV) (IC50 = 104 nM) that displays selectivity over enzymes with DPP-like activity (IC50 > 30 μM). Increases plasma GLP-1 levels and improves glucose tolerance in diabetic mice following oral glucose challenge. |
| Synonyms | 1-[[[(1-Hydroxymethyl)cyclopentyl]amino]acetyl]-2,5-cis-pyrrolidinedicarbonitrile hydrochloride |
| PubChem Compound | 11381415 |
| Last Modified | Nov 11 2021 |
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